Cas no 1805472-71-2 (Ethyl 6-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylate)

• Product Name: Ethyl 6-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylate
• CAS No: 1805472-71-2
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 4898702
• Update Time: 2025-08-03

Ethyl 6-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylate

• Inchi： 1S/C11H14F2N2O2/c1-3-17-11(16)8-6(2)4-7(5-14)15-9(8)10(12)13/h4,10H,3,5,14H2,1-2H3
• InChI Key： JZHJRVZCPBACMN-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=C(C)C=C(CN)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 264
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 6-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylate

Ethyl 6-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylate: A Comprehensive Overview

Ethyl 6-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylate, with CAS No. 1805472-71-2, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with an ethyl carboxylate group at the 3-position, an aminomethyl group at the 6-position, and a difluoromethyl group at the 2-position. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a promising candidate for various applications.

The pyridine core of this compound is a fundamental heterocyclic aromatic structure that is widely found in natural products and synthetic molecules. The ethyloxycarbonyl group attached to the pyridine ring introduces electron-withdrawing effects, which can enhance the reactivity of the molecule in certain chemical reactions. Additionally, the aminomethyl group at the 6-position serves as a potential site for further functionalization, enabling the synthesis of derivatives with diverse biological activities. The difluoromethyl substituent at the 2-position introduces fluorine atoms, which are known to enhance lipophilicity and improve drug-like properties such as bioavailability.

Recent studies have highlighted the potential of Ethyl 6-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylate as a lead compound in drug discovery. Researchers have explored its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are implicated in various diseases including cancer, inflammation, and neurological disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in tumor growth and metastasis.

In addition to its biological applications, Ethyl 6-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylate has shown promise in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). A research team from Stanford University reported that incorporating this compound into polymer blends significantly improved charge transport properties, paving the way for its use in advanced electronic devices.

The synthesis of Ethyl 6-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution to introduce the desired functional groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring scalability for industrial applications.

One of the most intriguing aspects of this compound is its versatility in chemical transformations. The ethyloxycarbonyl group can be readily converted into other carboxylic acid derivatives, such as amides or esters, enabling the creation of a wide range of analogs with tailored properties. This flexibility has been exploited in combinatorial chemistry approaches to screen for novel bioactive compounds.

From an environmental standpoint, Ethyl 6-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylate has been evaluated for its biodegradability and ecotoxicity. Preliminary studies indicate that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to fully understand its environmental impact and ensure sustainable use.

In conclusion, Ethyl 6-(aminom methyl)-2-(difluorom ethyl)-4-m eth ylpyridin e-3-carbox ylate represents a cutting-edge molecule with multifaceted applications across diverse scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool for addressing pressing challenges in medicine and technology.